Cas no 136577-05-4 (Ac-D-Ala-D-Lactic Acid)

• Product Name: Ac-D-Ala-D-Lactic Acid
• CAS No: 136577-05-4
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 105707
• PubChem ID: 7020803
• Update Time: 2025-10-30

Ac-D-Ala-D-Lactic Acid Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-acetyl-,(1R)-1-carboxyethyl ester
• AC-D-ALANINE-D-LACTIC ACID
• AC-D-ALA-D-LACTIC ACID
• (2R)-2-[(2R)-2-acetamidopropanoyl]oxypropanoic Acid
• (R)-2-((R)-2-acetamidopropanoyloxy)propanoic acid
• D-Alanine,N-acetyl-,(1R)-1-carboxyethyl ester
• Ac-D-Ala-D-Lac-OH
• 136577-05-4
• Ac-D-Ala-D-Lactic Acid

• Inchi： 1S/C8H13NO5/c1-4(9-6(3)10)8(13)14-5(2)7(11)12/h4-5H,1-3H3,(H,9,10)(H,11,12)/t4-,5-/m1/s1
• InChI Key： FIQRMBHOTDMNOQ-RFZPGFLSSA-N
• SMILES： O(C([C@@H](C)NC(C)=O)=O)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.70000
• LogP: -0.08180

Ac-D-Ala-D-Lactic Acid Security Information

• Storage Condition：-15°C

Additional information on Ac-D-Ala-D-Lactic Acid

Recent Advances in the Study of Ac-D-Ala-D-Lactic Acid (CAS: 136577-05-4) in Chemical Biology and Pharmaceutical Research

Ac-D-Ala-D-Lactic Acid (CAS: 136577-05-4) is a synthetic peptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its D-alanine and D-lactic acid residues, has been extensively studied for its role in modulating bacterial cell wall synthesis and its implications in antibiotic resistance. Recent studies have further elucidated its mechanisms of action, paving the way for novel therapeutic strategies.

One of the most notable applications of Ac-D-Ala-D-Lactic Acid is its involvement in the study of vancomycin resistance. Vancomycin, a glycopeptide antibiotic, targets the D-alanyl-D-alanine terminus of bacterial cell wall precursors. However, resistant strains, such as vancomycin-resistant enterococci (VRE), have evolved to produce peptidoglycan precursors ending in D-alanyl-D-lactate, to which vancomycin binds with reduced affinity. Ac-D-Ala-D-Lactic Acid serves as a critical tool in understanding this resistance mechanism, enabling researchers to design inhibitors that can overcome bacterial resistance.

Recent research has focused on the synthesis and optimization of Ac-D-Ala-D-Lactic Acid derivatives to enhance their binding affinity and specificity. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to study the molecular interactions between these derivatives and their biological targets. These studies have revealed key structural insights that could inform the development of next-generation antibiotics.

In addition to its role in antibiotic research, Ac-D-Ala-D-Lactic Acid has shown promise in other therapeutic areas. For instance, its structural similarity to natural peptidoglycan precursors has made it a valuable probe for studying enzymes involved in bacterial cell wall biosynthesis. Furthermore, recent investigations have explored its potential as a scaffold for the development of immunomodulatory agents, highlighting its versatility in drug discovery.

The pharmaceutical industry has also taken an interest in Ac-D-Ala-D-Lactic Acid as a potential lead compound for drug development. Several patents have been filed in recent years, covering its use in various therapeutic contexts. These patents underscore the growing recognition of its clinical potential and the need for further research to fully exploit its benefits.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of Ac-D-Ala-D-Lactic Acid-based therapeutics. Issues such as stability, bioavailability, and toxicity need to be addressed to ensure their successful development. Ongoing research is focused on overcoming these hurdles through innovative synthetic approaches and formulation strategies.

In conclusion, Ac-D-Ala-D-Lactic Acid (CAS: 136577-05-4) represents a pivotal compound in the intersection of chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a valuable tool for understanding bacterial resistance mechanisms and developing novel therapeutics. Continued research in this area holds great promise for addressing some of the most pressing challenges in modern medicine, particularly in the fight against antibiotic-resistant pathogens.